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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B092407 Get Quote

Application Notes: Diisohexyl Phthalate as a
Reference Standard
Introduction

Diisohexyl phthalate (DIHP) is a member of the phthalic acid esters family, commonly utilized

as a plasticizer to enhance the flexibility and durability of polymers. Due to its potential for

migration from plastic materials into the environment, food, and consumer products, regulatory

bodies and quality control laboratories frequently monitor its presence. As a reference

standard, high-purity DIHP is essential for the accurate identification and quantification of this

compound in various matrices. Its primary applications in analytical chemistry include its use as

a calibrant for chromatographic systems and as a spiking agent for determining method

accuracy and recovery.

Physicochemical Properties of Diisohexyl Phthalate

A comprehensive understanding of the physicochemical properties of Diisohexyl Phthalate is

crucial for its effective use as a reference standard. These properties influence its behavior in

different analytical systems.
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Property Value Reference

Molecular Formula C₂₀H₃₀O₄ [1][2]

Molecular Weight 334.4 g/mol [1][2]

CAS Number 71850-09-4, 146-50-9 [1]

IUPAC Name
bis(4-methylpentyl) benzene-

1,2-dicarboxylate
[1]

Appearance Neat/Liquid

Purity (Assay) ≥99.0% (GC)

Storage Temperature 2-8°C

Analytical Techniques

The most prevalent methods for the determination of diisohexyl phthalate are gas

chromatography (GC) coupled with mass spectrometry (MS) or a flame ionization detector

(FID), and high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection.[3][4]

[5] GC-MS offers high sensitivity and selectivity, making it ideal for trace-level analysis and

confirmation of identity through mass spectra.[3] HPLC-UV is a robust and widely available

technique suitable for quantifying higher concentrations of DIHP.[4]

Experimental Protocols
Protocol 1: Determination of Diisohexyl Phthalate in Beverages by Gas Chromatography-

Mass Spectrometry (GC-MS)

This protocol outlines a method for the extraction and quantification of DIHP from a liquid

matrix, such as bottled water or other beverages, using a deuterated internal standard for

enhanced accuracy.

1. Materials and Reagents

Diisohexyl phthalate analytical standard (≥99.0% purity)

Deuterated phthalate internal standard (e.g., Di-n-octyl phthalate-d4)
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Isohexane (or n-hexane), analytical grade

Acetone, analytical grade

Anhydrous sodium sulfate

Volumetric flasks, pipettes, and syringes

Centrifuge tubes (50 mL)

Vortex mixer

Nitrogen evaporator

GC-MS system with autosampler

2. Standard Solution Preparation

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of diisohexyl phthalate standard into

a 10 mL volumetric flask. Dissolve and bring to volume with isohexane.

Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of the deuterated

internal standard in isohexane.

Calibration Standards (0.05 - 5.0 µg/mL): Prepare a series of calibration standards by serial

dilution of the stock solution with isohexane. Spike each calibration standard with the internal

standard to a final concentration of 0.5 µg/mL.

3. Sample Preparation (Liquid-Liquid Extraction)

Transfer 10 mL of the beverage sample into a 50 mL centrifuge tube.

Spike the sample with the internal standard solution to a final concentration of 0.5 µg/mL.

Add 10 mL of isohexane to the centrifuge tube.

Vigorously shake the tube for 2 minutes using a vortex mixer to ensure thorough mixing.[6][7]

Centrifuge the mixture to facilitate phase separation.
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Carefully transfer the upper organic layer (isohexane) to a clean tube.

Pass the extract through a small column containing anhydrous sodium sulfate to remove any

residual water.

Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.[6][7]

Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Parameters

Parameter Value

GC System Agilent 7890A or equivalent

Column DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar

Injection Volume 1 µL

Injector Temperature 280°C

Injection Mode Splitless

Carrier Gas Helium or Hydrogen[8]

Oven Program
80°C (hold 1 min), ramp to 200°C at 20°C/min,

then to 300°C at 10°C/min (hold 5 min)[7]

MS System Agilent 5975C or equivalent

Ionization Mode Electron Ionization (EI) at 70 eV

Source Temperature 230°C

Acquisition Mode Selected Ion Monitoring (SIM)

Quantifier Ion m/z 149

Qualifier Ions m/z 167, 279

Protocol 2: Analysis of Diisohexyl Phthalate in Polymer Materials by High-Performance Liquid

Chromatography (HPLC-UV)
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This protocol is suitable for determining the concentration of DIHP in plastic or polymer

samples where higher concentrations are expected.

1. Materials and Reagents

Diisohexyl phthalate analytical standard (≥99.0% purity)

Tetrahydrofuran (THF), HPLC grade

Hexane, HPLC grade

Acetonitrile, HPLC grade

Water, HPLC grade

HPLC system with UV detector

Analytical balance

Centrifuge and centrifuge tubes

Syringe filters (0.45 µm)

2. Standard Solution Preparation

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of diisohexyl phthalate standard into

a 10 mL volumetric flask. Dissolve and bring to volume with acetonitrile.

Calibration Standards (1 - 100 µg/mL): Prepare a series of working standards by diluting the

stock solution with the mobile phase.

3. Sample Preparation (Solvent Extraction/Polymer Precipitation)

Accurately weigh approximately 0.1 g of the polymer sample into a glass vial.

Add 5 mL of THF to completely dissolve the sample. Sonication may be used to aid

dissolution.[9]

Slowly add 10 mL of hexane while stirring to precipitate the polymer.[9]
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Centrifuge the mixture to pellet the precipitated polymer.

Carefully decant the supernatant containing the dissolved phthalates into a clean vial.

Evaporate the solvent to dryness under a stream of nitrogen.

Reconstitute the residue in a known volume (e.g., 2 mL) of the mobile phase.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[10]

4. HPLC-UV Instrumental Parameters

Parameter Value

HPLC System Agilent 1260 or equivalent

Column C18 column (e.g., 250 x 4.6 mm, 5 µm)

Mobile Phase Acetonitrile:Water (85:15 v/v)[10]

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

UV Detection 225 nm[11]

Run Time 15 minutes

Quantitative Data Summary
The following table provides representative data for the analysis of diisohexyl phthalate using

the described protocols. Actual values may vary depending on the specific instrumentation and

conditions.
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Parameter GC-MS HPLC-UV

Retention Time (approx.) 12.5 min 8.2 min

Characteristic Ions (m/z) 149, 167, 279 N/A

Limit of Detection (LOD) 0.01 µg/mL 0.1 µg/mL

Limit of Quantification (LOQ) 0.05 µg/mL 0.3 µg/mL

Linearity (r²) >0.995 >0.995

Spike Recovery (%) 90 - 110% 92 - 108%

Visualized Workflows and Relationships
dot digraph "GC_MS_Workflow" { graph [fontname="Arial", rankdir="TB", splines="ortho"]; node

[shape="record", style="rounded,filled", fontname="Arial", fontsize="10", fillcolor="#F1F3F4",

fontcolor="#202124"]; edge [fontname="Arial", fontsize="9", color="#5F6368"];

subgraph "cluster_prep" { label="Sample Preparation"; bgcolor="#FFFFFF"; style="rounded";

node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sample [label="Liquid Sample (10 mL)"];

Spike [label="Spike with Internal Standard"]; Extract [label="Liquid-Liquid Extraction\nwith

Isohexane"]; Dry [label="Dry with Na₂SO₄"]; Concentrate [label="Concentrate under N₂"];

Final_Extract [label="Final Extract in Vial"]; }

subgraph "cluster_analysis" { label="GC-MS Analysis"; bgcolor="#FFFFFF"; style="rounded";

node [fillcolor="#34A853", fontcolor="#FFFFFF"]; Inject [label="Inject 1 µL into GC-MS"];

Separate [label="Chromatographic Separation\n(GC)"]; Detect [label="Detection &

Identification\n(MS)"]; }

subgraph "cluster_data" { label="Data Processing"; bgcolor="#FFFFFF"; style="rounded"; node

[fillcolor="#FBBC05", fontcolor="#202124"]; Calibrate [label="Generate Calibration Curve"];

Quantify [label="Quantify DIHP Concentration"]; Report [label="Report Results"]; }

Sample -> Spike -> Extract -> Dry -> Concentrate -> Final_Extract; Final_Extract -> Inject

[lhead="cluster_analysis"]; Inject -> Separate -> Detect; Detect -> Calibrate

[lhead="cluster_data"]; Calibrate -> Quantify -> Report; } caption: "Workflow for DIHP analysis

by GC-MS."
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dot digraph "HPLC_UV_Workflow" { graph [fontname="Arial", rankdir="TB", splines="ortho"];

node [shape="record", style="rounded,filled", fontname="Arial", fontsize="10",

fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize="9",

color="#5F6368"];

subgraph "cluster_prep" { label="Sample Preparation"; bgcolor="#FFFFFF"; style="rounded";

node [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Sample [label="Solid Polymer Sample

(~0.1g)"]; Dissolve [label="Dissolve in THF"]; Precipitate [label="Precipitate Polymer\nwith

Hexane"]; Separate [label="Centrifuge & Collect Supernatant"]; Reconstitute [label="Evaporate

& Reconstitute\nin Mobile Phase"]; Filter [label="Filter (0.45 µm)"]; }

subgraph "cluster_analysis" { label="HPLC-UV Analysis"; bgcolor="#FFFFFF"; style="rounded";

node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Inject [label="Inject 20 µL into HPLC"];

HPLCSeparate [label="Chromatographic Separation\n(C18 Column)"]; Detect [label="UV

Detection (225 nm)"]; }

subgraph "cluster_data" { label="Data Processing"; bgcolor="#FFFFFF"; style="rounded"; node

[fillcolor="#FBBC05", fontcolor="#202124"]; Calibrate [label="Generate Calibration Curve"];

Quantify [label="Quantify DIHP Concentration"]; Report [label="Report Results"]; }

Sample -> Dissolve -> Precipitate -> Separate -> Reconstitute -> Filter; Filter -> Inject

[lhead="cluster_analysis"]; Inject -> HPLCSeparate -> Detect; Detect -> Calibrate

[lhead="cluster_data"]; Calibrate -> Quantify -> Report; } caption: "Workflow for DIHP analysis

by HPLC-UV."

dot digraph "Quantification_Logic" { graph [fontname="Arial", splines="true", overlap="false"];

node [shape="box", style="rounded,filled", fontname="Arial", fontsize="10"]; edge

[fontname="Arial", fontsize="9", color="#5F6368"];

Standards [label="Known Concentrations\nof DIHP Standard", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Instrument [label="Analytical Instrument\n(GC-MS or HPLC)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Signal [label="Instrument Response\n(Peak Area)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Calibration [label="Calibration Curve\n(Response

vs. Concentration)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Unknown_Sample

[label="Unknown Sample\nAnalysis", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Unknown_Signal [label="Instrument Response\nfor Unknown", fillcolor="#F1F3F4",
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fontcolor="#202124"]; Final_Conc [label="Calculated Concentration\nin Sample",

fillcolor="#FBBC05", fontcolor="#202124"];

Standards -> Instrument -> Signal -> Calibration; Unknown_Sample -> Instrument ->

Unknown_Signal; {Unknown_Signal, Calibration} -> Final_Conc; } caption: "Logical relationship

for quantification."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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